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Compound of Interest

Compound Name: HC-070

Cat. No.: B607921 Get Quote

Application Notes and Protocols for HC-070
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of HC-070, a

potent and selective antagonist of Transient Receptor Potential Canonical 4 and 5 (TRPC4 and

TRPC5) channels.[1][2][3] This document is intended for researchers in neuroscience,

pharmacology, and drug development investigating signaling pathways involving these ion

channels.

Product Information
Property Value Reference

CAS Number 1628291-95-1 [1]

Molecular Formula C₂₂H₂₀Cl₂N₄O₄ [1]

Molecular Weight 475.32 g/mol

Appearance White to off-white solid

Solubility

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b607921?utm_src=pdf-interest
https://www.benchchem.com/product/b607921?utm_src=pdf-body
https://www.lifetechindia.com/pdf/HY-112302.pdf
https://www.medchemexpress.com/HC-070.html
https://www.selleckchem.com/products/hc-070.html
https://www.lifetechindia.com/pdf/HY-112302.pdf
https://www.lifetechindia.com/pdf/HY-112302.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HC-070 exhibits distinct solubility characteristics in various solvents, which is a critical

consideration for the preparation of stock and working solutions for both in vitro and in vivo

studies.

Solvent Solubility Notes Reference

DMSO
≥ 62.5 mg/mL (≥

131.49 mM)

Use freshly opened,

hygroscopic DMSO

for best results.

Normal Ringer's

Solution
1.9 µM

This was determined

as the maximal

solubility for in vitro

patch clamp assays.

10% DMSO >> 90%

corn oil

≥ 2.5 mg/mL (≥ 5.26

mM)

A suitable formulation

for in vivo oral

administration.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (≥ 5.26

mM)

A clear solution

formulation for in vivo

use.

Stock Solution Preparation
Proper preparation of stock solutions is crucial for experimental reproducibility. The following

protocols are recommended.

High Concentration Stock Solution (DMSO)
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in aqueous buffers for in vitro experiments or for creating in vivo formulations.

Materials:

HC-070 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene tubes

Vortex mixer

Protocol:

Equilibrate the HC-070 powder to room temperature before opening the vial to prevent

condensation.

Weigh the desired amount of HC-070 powder using a calibrated analytical balance.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add 0.2104 mL of DMSO per 1 mg of HC-070).

Vortex the solution thoroughly until the HC-070 is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if precipitation occurs.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Storage and Stability
Form

Storage

Temperature
Stability Reference

Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months to 2 years

-20°C 1 month to 1 year

Note: For long-term storage, it is recommended to store the DMSO stock solution at -80°C.

Solutions for in vivo use should be prepared fresh on the day of the experiment.

Experimental Protocols
In Vitro Cellular Assays
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This protocol provides a general guideline for treating cells with HC-070. Specific

concentrations and incubation times will need to be optimized for your particular cell type and

experimental question.

Protocol:

Prepare a working solution of HC-070 by diluting the DMSO stock solution in the appropriate

cell culture medium or buffer. The final DMSO concentration should be kept low (typically ≤

0.1%) to avoid solvent-induced toxicity.

For example, to prepare a 1 µM working solution from a 10 mM stock, perform a 1:10,000

dilution.

Replace the existing medium in your cell culture plates with the medium containing the

desired concentration of HC-070.

Incubate the cells for the desired period.

Proceed with your downstream analysis (e.g., calcium imaging, patch-clamp

electrophysiology, etc.).

In Vivo Formulation for Oral Administration (Mouse)
This protocol describes the preparation of HC-070 for oral gavage in mice, as used in studies

demonstrating its anxiolytic and antidepressant-like effects.

Materials:

HC-070 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)
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Sterile tubes and syringes

Protocol:

Prepare a 25 mg/mL stock solution of HC-070 in DMSO.

To prepare a 1 mL working solution, add the solvents sequentially in the following volumetric

ratios:

100 µL of the 25 mg/mL HC-070 in DMSO stock solution (10% of final volume).

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

The final concentration of this formulation will be 2.5 mg/mL.

Administer the freshly prepared solution to mice via oral gavage at the desired dosage (e.g.,

0.3, 1, 3, or 10 mg/kg).

Mechanism of Action and Signaling Pathways
HC-070 is a potent antagonist of TRPC4 and TRPC5 channels. These channels are non-

selective cation channels that are activated downstream of G-protein coupled receptors

(GPCRs), particularly those that signal through Gαq or Gαi/o pathways. Activation of these

GPCRs leads to the stimulation of phospholipase C (PLC), which in turn generates

diacylglycerol (DAG) and inositol trisphosphate (IP3). While the exact mechanism is complex,

this signaling cascade leads to the opening of TRPC4 and TRPC5 channels, resulting in cation

influx (primarily Ca²⁺ and Na⁺) and subsequent cellular responses. HC-070 blocks this ion

influx.
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HC-070 Signaling Pathway Inhibition

Experimental Workflow
The following diagram illustrates a typical experimental workflow for investigating the effects of

HC-070.
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General Experimental Workflow for HC-070

Quantitative Data Summary
HC-070 is a highly potent inhibitor of TRPC4 and TRPC5 channels, with selectivity over other

TRP channels.
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Target Assay Condition IC₅₀ (nM) Reference

hTRPC5 Cell-based Ca²⁺ influx 9.3 ± 0.9

hTRPC4 Cell-based Ca²⁺ influx 46.0 ± 3.9

hTRPC5 M1R activation 2.0

hTRPC4 M2R activation 0.49

hTRPC1/TRPC4 M2R activation 1.3

hTRPC1/TRPC5 M1R activation 4.4

hTRPC1/TRPC5 La³⁺ activation 1.4

hTRPC5 Lanthanum activation 0.52

mTRPC5 Lanthanum activation 0.55

rTRPC5 Lanthanum activation 0.32

hTRPC3 ~1000

Note: h = human, m = mouse, r = rat. IC₅₀ values can vary depending on the specific assay

conditions and activators used.

Safety Precautions
HC-070 is for research use only and has not been approved for human or veterinary use.

Standard laboratory safety practices should be followed when handling this compound. Wear

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses. Refer to the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607921#how-to-prepare-hc-070-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.lifetechindia.com/pdf/HY-112302.pdf
https://www.medchemexpress.com/HC-070.html
https://www.selleckchem.com/products/hc-070.html
https://www.benchchem.com/product/b607921#how-to-prepare-hc-070-stock-solution-for-experiments
https://www.benchchem.com/product/b607921#how-to-prepare-hc-070-stock-solution-for-experiments
https://www.benchchem.com/product/b607921#how-to-prepare-hc-070-stock-solution-for-experiments
https://www.benchchem.com/product/b607921#how-to-prepare-hc-070-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

